Cas no 2319897-96-4 (N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2319897-96-4
• MF: C₂₀H₂₅NO₃S₂
• MW: 391.547403097153
• CID: 5355915
• Update Time: 2025-08-05

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[(4-thiophen-3-yloxan-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C20H25NO3S2/c22-26(23,19-6-5-16-3-1-2-4-17(16)13-19)21-15-20(8-10-24-11-9-20)18-7-12-25-14-18/h5-7,12-14,21H,1-4,8-11,15H2
• InChI Key： JSTLDBHKMGFIQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(NCC1(C2=CSC=C2)CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 568
• XLogP3: 4
• Topological Polar Surface Area: 92

Additional information on N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Introduction to N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2319897-96-4)

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, identified by its CAS number 2319897-96-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both thiophene and sulfonamide moieties in its structure suggests a rich chemical diversity that could be exploited for various biological activities.

The compound's structure consists of a tetrahydronaphthalene core substituted with a sulfonamide group at the 2-position and an oxan-4-ylmethyl chain linked to the 4-position of a thiophene ring. This arrangement creates a complex three-dimensional framework that may contribute to its interactions with biological targets. The sulfonamide group is particularly noteworthy, as it is a well-known pharmacophore found in numerous therapeutic agents. Its ability to form hydrogen bonds and participate in ionic interactions makes it an attractive feature for drug design.

In recent years, there has been growing interest in the development of molecules incorporating heterocyclic structures, such as thiophenes, due to their prevalence in natural products and their potential biological activity. Thiophenes have been shown to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a thiophene ring into the structure of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide may enhance its pharmacological profile by contributing to its binding affinity and selectivity towards specific biological targets.

The sulfonamide moiety further enhances the compound's potential as a pharmaceutical lead. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. They have been widely used in the development of drugs targeting various diseases. The presence of both a thiophene and a sulfonamide group in N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suggests that this compound may exhibit multiple biological activities simultaneously.

Recent studies have demonstrated the importance of molecular diversity in drug discovery programs. Compounds with complex structures often exhibit unique pharmacological properties that cannot be predicted from simpler molecules. The structural complexity of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide makes it an intriguing candidate for further investigation. Its unique combination of heterocyclic rings and functional groups may provide opportunities for the development of novel therapeutic agents.

The synthesis of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves several key steps that highlight the synthetic challenges associated with constructing such complex molecules. The introduction of the thiophene ring requires careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the sulfonamide group necessitates precise functionalization strategies to avoid unwanted side reactions.

In conclusion, N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2319897-96-4) is a structurally complex compound with potential applications in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further investigation. Future studies should focus on elucidating its biological activities and exploring its potential as a lead compound for drug development.